1beta,3alpha-Dihydroxy-5beta-cholan-24-oic Acid
Overview
Description
“1beta,3alpha-Dihydroxy-5beta-cholan-24-oic Acid” is a type of bile acid . It is also known as “3alpha-Hydroxy-5beta-cholan-24-oic Acid” or “Lithocholic Acid” and is used in pharmaceutical reference standards .
Molecular Structure Analysis
The molecule contains a total of 71 bonds, including 31 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, 1 five-membered ring, 3 six-membered rings, 1 nine-membered ring, 2 ten-membered rings, 1 carboxylic acid (aliphatic), 3 hydroxyl groups, and 2 secondary alcohols .Physical And Chemical Properties Analysis
The molecular formula of “1beta,3alpha-Dihydroxy-5beta-cholan-24-oic Acid” is C24H40O4, and its molecular weight is 392.58 . It appears as a white or slightly yellow powder . It is slightly soluble in alcohol and acetone, very slightly soluble in ether and chloroform, and almost insoluble in water .Scientific Research Applications
Proteomics Research
1beta,3alpha-Dihydroxy-5beta-cholan-24-oic Acid: is utilized in proteomics research due to its biochemical properties. It serves as a reference compound for the identification and quantification of proteins, particularly in the study of protein expression and function within biological systems .
Metabolite Analysis
As a human metabolite, this compound is significant in the study of metabolic pathways. It aids researchers in understanding metabolic disorders and can be used as a biomarker for diagnosing certain diseases .
Drug Formulation
In pharmaceutical research, 1beta,3alpha-Dihydroxy-5beta-cholan-24-oic Acid may be explored as an excipient or an active pharmaceutical ingredient (API) due to its physicochemical characteristics, contributing to drug solubility and stability .
Bile Acid Therapy
This compound is a bile acid and can be investigated for its therapeutic potential in treating liver diseases and disorders associated with bile acid metabolism .
Chemical Synthesis
1beta,3alpha-Dihydroxy-5beta-cholan-24-oic Acid: can be a starting material or intermediate in the synthesis of complex molecules. Its structure allows for various chemical modifications, making it valuable in synthetic chemistry .
Biochemical Assays
Researchers use this acid in biochemical assays to study enzyme activity, receptor binding, and other biochemical processes. It can act as a substrate or inhibitor in these assays .
Nutritional Science
In nutritional science, the compound’s role as a bile acid makes it relevant for studying fat digestion and absorption. It can help in understanding the nutritional requirements and dietary effects on health .
Environmental Toxicology
The compound can be used in environmental toxicology to assess the impact of human metabolites on ecosystems. It serves as a standard for detecting and quantifying environmental pollutants .
Safety and Hazards
properties
IUPAC Name |
(4R)-4-[(1R,3S,5R,8S,9S,10S,13R,14S,17R)-1,3-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)13-21(26)24(15,3)20(17)10-11-23(18,19)2/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17+,18-,19+,20+,21-,23-,24+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BASPEALOGWANGT-ZGCQFCDISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(C(CC(C4)O)O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3([C@@H](C[C@H](C4)O)O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H40O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801345695 |
Source
|
| Record name | 1beta,3alpha-Dihydroxy-5beta-cholanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801345695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
392.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
89238-74-4 |
Source
|
| Record name | 1beta,3alpha-Dihydroxy-5beta-cholanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801345695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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